Cas no 2866335-91-1 (Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)- )

• Product Name: Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)-
• CAS No: 2866335-91-1
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 5562084
• Update Time: 2025-05-25

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)pyrazolo[1,5-a]pyridine-3-carboxylic acid (ACI)
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)-

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)7-3-1-2-6-5(8(15)16)4-13-14(6)7/h1-4H,(H,15,16)
• InChI Key： WCCMRUQDVHDXGB-UHFFFAOYSA-N
• SMILES： O=C(C1=C2C=CC=C(N2N=C1)C(F)(F)F)O

Additional information on Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)-

Comprehensive Overview of Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)- (CAS No. 2866335-91-1)

Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)- (CAS No. 2866335-91-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable scaffold in drug discovery. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and other biologically active molecules, aligning with the growing demand for small molecule therapeutics and precision medicine.

The compound’s pyrazolo[1,5-a]pyridine core is a privileged structure in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer activities. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives with tailored properties. This versatility has made it a focal point in high-throughput screening and fragment-based drug design, addressing the need for novel chemical entities in the face of rising drug resistance and unmet medical needs.

In recent years, the search for trifluoromethylated compounds has surged, driven by their ability to improve pharmacokinetic profiles. The 7-(trifluoromethyl) substitution in this compound is particularly noteworthy, as it mimics the electronic effects of natural metabolites while offering enhanced stability. This aligns with the broader trend of incorporating fluorine-containing motifs in drug development, a topic frequently queried in AI-driven literature searches and patent databases.

From a synthetic perspective, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)- is often synthesized via cyclization reactions involving pyridine derivatives and hydrazine precursors. Its purification and characterization typically involve techniques such as HPLC, NMR, and mass spectrometry, which are critical for ensuring reproducibility in research. These methods are frequently discussed in academic forums and industrial workflows, reflecting the compound’s relevance in both academic and commercial settings.

The compound’s applications extend beyond pharmaceuticals. It is also investigated in agrochemical research for developing herbicides and fungicides with improved efficacy and environmental compatibility. This dual utility underscores its importance in addressing global challenges like food security and sustainable agriculture, topics that dominate scientific conferences and policy discussions.

As the demand for custom synthesis and contract research grows, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)- has become a sought-after intermediate for specialty chemical suppliers. Its commercial availability and scalability are frequently queried in B2B marketplaces and chemical sourcing platforms, highlighting its economic significance. Furthermore, its inclusion in virtual compound libraries for AI-assisted drug discovery platforms demonstrates its integration into cutting-edge technologies.

In conclusion, Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 7-(trifluoromethyl)- (CAS No. 2866335-91-1) represents a versatile and scientifically impactful compound. Its structural features and broad applicability make it a cornerstone in modern chemistry, resonating with trends like green chemistry, personalized medicine, and digital transformation in R&D. For researchers and industry professionals, understanding its properties and potential is essential for driving innovation in their respective fields.